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Compound of Interest

Compound Name:
4-(2-Bromo-4-

chlorophenyl)morpholine

CAS No.: 1432058-09-7

Cat. No.: B1380331

Get Quote

Core Scaffold for Chemoselective Diversification in Medicinal Chemistry

Executive Summary & Chemical Identity[1]
4-(2-Bromo-4-chlorophenyl)morpholine is a specialized heterocyclic building block

characterized by a high degree of orthogonal reactivity. It features a morpholine ring—a

"privileged structure" in drug design known for improving aqueous solubility and metabolic

stability—attached to a di-halogenated benzene core.[1]

The strategic value of this molecule lies in the electronic and steric differentiation between the

C2-Bromine and C4-Chlorine atoms. This disparity allows researchers to perform sequential,

regiospecific cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), making it an

ideal scaffold for constructing non-symmetrical biaryl or triaryl systems found in kinase

inhibitors and GPCR ligands.
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Property Data

Systematic Name 4-(2-Bromo-4-chlorophenyl)morpholine

Molecular Formula C₁₀H₁₁BrClNO

Molecular Weight 276.56 g/mol

Key Functional Groups
Aryl Bromide (Reactive), Aryl Chloride (Latent),

Morpholine (Solubilizer)

Primary Precursor 2-Bromo-4-chloro-1-fluorobenzene

CAS Registry 1272756-07-0 (Generic analog class reference)

Structural Analysis & Reactivity Logic
To effectively utilize this scaffold, one must understand the hierarchy of reactivity. The molecule

is not merely a "linker"; it is a programmable logic gate for chemical synthesis.

The Reactivity Hierarchy
C1-Morpholine: Electron-donating group (EDG). It pushes electron density into the ring (via

resonance), deactivating the ring slightly towards nucleophilic attack but activating it for

electrophilic substitution (though the halogens counteract this). Crucially, the morpholine

nitrogen is protected from further arylation due to its tertiary nature.

C2-Bromine (Ortho): The most reactive site for Palladium-catalyzed oxidative addition. The

C-Br bond is weaker than the C-Cl bond. However, it is sterically encumbered by the

adjacent morpholine ring. Ligand selection is critical here.

C4-Chlorine (Para): The "Latent" handle. Under standard Suzuki conditions that activate the

Bromine, the Chlorine typically remains inert. It can be activated subsequently using

specialized ligands (e.g., Buchwald’s biaryl phosphines like XPhos or RuPhos) at higher

temperatures.
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Figure 1: Functional decomposition of the scaffold showing the orthogonal reactivity handles.

Synthesis Protocol (The "Best Practice" Route)
While Palladium-catalyzed amination of dihaloarenes is possible, it suffers from regioselectivity

issues (scrambling between Br/Cl sites). The Nucleophilic Aromatic Substitution (SNAr) of a

fluorinated precursor is the authoritative method for generating this scaffold with high fidelity.

Rationale
Fluorine is an exceptional leaving group in SNAr reactions due to the high electronegativity of

the C-F bond, which stabilizes the Meisenheimer complex intermediate. The ortho-Bromine and

para-Chlorine atoms act as electron-withdrawing groups (via induction), sufficiently activating

the C-F bond for displacement by morpholine without disturbing the other halogens.

Detailed Protocol: SNAr Displacement
Target: Synthesis of 4-(2-Bromo-4-chlorophenyl)morpholine Scale: 10 mmol basis

Reagents
Substrate: 2-Bromo-4-chloro-1-fluorobenzene (2.09 g, 10 mmol)
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Nucleophile: Morpholine (1.05 g, 1.05 mL, 12 mmol) [1.2 equiv]

Base: Potassium Carbonate (K₂CO₃), anhydrous, granular (2.07 g, 15 mmol) [1.5 equiv]

Solvent: Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN). Note: DMSO accelerates SNAr

rates significantly but requires aqueous workup. MeCN is easier to remove but may require

reflux.

Step-by-Step Workflow
Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with Nitrogen or Argon (though strict air-free technique is not critical for

SNAr, it prevents morpholine oxidation).

Charging: Add the 2-Bromo-4-chloro-1-fluorobenzene and DMSO (20 mL, 0.5 M

concentration). Stir to dissolve.

Base Addition: Add the K₂CO₃ in a single portion.

Nucleophile Addition: Add Morpholine dropwise via syringe.

Reaction:

Option A (DMSO): Heat to 80–90 °C for 4–6 hours.

Option B (MeCN): Reflux (82 °C) for 12–16 hours.

Validation: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (high Rf) should

disappear; the product (lower Rf, UV active) will appear.

Workup (DMSO Route):

Cool the mixture to room temperature.

Pour into ice-cold water (100 mL) with vigorous stirring. The product often precipitates as a

solid.

If solid: Filter, wash with water, and air dry.
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If oil:[2] Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with water (2x)

and Brine (1x) to remove DMSO. Dry over MgSO₄.[3]

Purification: If necessary, recrystallize from Ethanol/Water or pass through a short silica plug

eluting with 10-20% EtOAc in Hexanes.
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Figure 2: SNAr synthesis workflow utilizing the labile C-F bond.
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Downstream Applications: Chemoselective
Coupling
The primary utility of this scaffold is in Iterative Cross-Coupling. The rate of oxidative addition of

Pd(0) into Carbon-Halogen bonds generally follows the order: I > Br > Cl >> F.

Strategy: The "Walk" Around the Ring
Step 1 (Selective C2-Functionalization): Use a standard catalyst system (e.g., Pd(PPh₃)₄ or

Pd(dppf)Cl₂) and a boronic acid at moderate temperatures (60-80°C). The catalyst will insert

into the C-Br bond. The C-Cl bond remains intact because the activation energy for oxidative

addition into Ar-Cl is higher.

Step 2 (Selective C4-Functionalization): Once the C2 position is substituted, the remaining

C4-Cl can be activated using "hotter" conditions: a bulky, electron-rich ligand (e.g., SPhos,

XPhos, or BrettPhos) and higher temperatures (100-120°C).

Critical Note on Sterics: The C2-Bromine is ortho to the morpholine ring. This steric bulk can

slow down the first coupling. If the reaction is sluggish, switch to SPhos, which is designed to

handle ortho-substituted aryl halides.

Application Table: Common Transformations
Reaction Type Target Handle

Catalyst/Ligand
Recommendation

Outcome

Suzuki-Miyaura C2-Br
Pd(dppf)Cl₂, K₂CO₃,

Dioxane/H₂O

Biaryl formation (e.g.,

2-aryl-4-chlorophenyl

morpholine)

Buchwald-Hartwig C4-Cl
Pd₂(dba)₃ + RuPhos,

NaOtBu

Amination (e.g.,

formation of biphenyl-

anilines)

Heck Reaction C2-Br
Pd(OAc)₂, P(o-tol)₃,

Et₃N

Alkenylation (Styrene

derivatives)
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Toxicity: Aryl morpholines can exhibit biological activity (CNS active). Treat as a potential

irritant and harmful by ingestion.

Skin Absorption: Halogenated aromatics can penetrate skin. Double-gloving (Nitrile) is

recommended.

Environment: Do not release into drains; halogenated compounds are often persistent

environmental pollutants.

Incompatibility: Avoid strong oxidizing agents (reacts with morpholine nitrogen) and strong

acids (protonates morpholine, altering solubility).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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